Cas no 2227837-00-3 (rac-(1R,3S)-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: rac-(1R,3S)-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 2227837-00-3
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 6212594
• PubChem ID: 165706851
• Update Time: 2025-07-16

rac-(1R,3S)-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3S)-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropan-1-amine
• EN300-1735007
• 2227837-00-3

• Inchi： 1S/C10H17N3/c1-6-5-13(4)12-8(6)7-9(11)10(7,2)3/h5,7,9H,11H2,1-4H3/t7-,9-/m1/s1
• InChI Key： XBZIYEASRCZOKB-VXNVDRBHSA-N
• SMILES： N[C@@H]1[C@@H](C2C(C)=CN(C)N=2)C1(C)C

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.8Ų

Additional information on rac-(1R,3S)-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropan-1-amine

Comprehensive Overview of rac-(1R,3S)-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropan-1-amine (CAS No. 2227837-00-3)

The compound rac-(1R,3S)-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropan-1-amine, identified by its CAS No. 2227837-00-3, is a chiral cyclopropane derivative with a unique structural framework. Its molecular architecture combines a dimethylcyclopropane core with a 1,4-dimethyl-1H-pyrazole substituent, making it a subject of interest in medicinal chemistry and agrochemical research. The rac-(1R,3S) designation indicates its racemic nature, comprising both enantiomers, which is critical for understanding its biological activity and synthetic applications.

In recent years, the demand for chiral amines and cyclopropane derivatives has surged due to their versatility in drug discovery and crop protection. Researchers frequently search for "synthesis of rac-(1R,3S)-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropan-1-amine" or "applications of CAS 2227837-00-3," reflecting the compound's relevance in industrial and academic settings. Its structural motifs align with trends in fragment-based drug design and bioisosteric replacements, addressing challenges like metabolic stability and target selectivity.

The pyrazole moiety in this compound is particularly noteworthy, as it is a common pharmacophore in kinase inhibitors and anti-inflammatory agents. This has led to inquiries such as "role of pyrazole in rac-(1R,3S)-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropan-1-amine" and "SAR studies of CAS 2227837-00-3." The dimethylcyclopropane segment, on the other hand, contributes to conformational rigidity, a feature often exploited to enhance binding affinity in ligand-receptor interactions.

From a synthetic perspective, the preparation of rac-(1R,3S)-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropan-1-amine involves multi-step protocols, including cyclopropanation and amine functionalization. Queries like "optimization of CAS 2227837-00-3 synthesis" highlight the need for efficient routes to scale up production. Green chemistry principles, such as catalytic asymmetric synthesis, are increasingly applied to improve yield and enantiopurity, aligning with sustainability goals.

In agrochemical applications, this compound's potential as a pesticide intermediate has garnered attention. Its cyclopropane-amine scaffold mimics natural products with insecticidal properties, prompting searches for "rac-(1R,3S)-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropan-1-amine mode of action." Regulatory agencies emphasize the importance of environmental fate studies and toxicological profiles, which are critical for commercialization.

Analytical characterization of CAS 2227837-00-3 relies on advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods address common questions such as "how to confirm the structure of rac-(1R,3S)-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropan-1-amine" and "purity assessment of CAS 2227837-00-3." Robust analytical protocols ensure compliance with Good Manufacturing Practices (GMP) for pharmaceutical-grade materials.

Future research directions may explore the derivatization of this compound to expand its utility. Keywords like "rac-(1R,3S)-3-(1,4-dimethyl-1H-pyrazol-3-yl)-2,2-dimethylcyclopropan-1-amine analogs" and "patent landscape of CAS 2227837-00-3" indicate growing intellectual property interest. Collaborative efforts between academia and industry will likely drive innovations in its applications, from small-molecule therapeutics to specialty chemicals.